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Compound of Interest

Compound Name: Biricodar Dicitrate

Cat. No.: B1667305

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Biricodar Dicitrate. The following
procedures are designed to ensure the safe handling, storage, and disposal of this compound,
minimizing exposure risks and ensuring laboratory safety.

Compound Information:

Biricodar Dicitrate is the dicitrate salt of a synthetic pipecolinate derivative.[1] It functions as a
chemosensitizing agent by inhibiting plasma membrane drug-efflux pumps like P-glycoprotein
(Pgp) and multidrug resistance protein 1 (MRP-1).[1]

Hazard Identification and Classification

Biricodar Dicitrate is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2][3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[3]
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e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[2]

GHS Hazard Statements:

Code Statement

H302 Harmful if swallowed.[2][3]

H315 Causes skin irritation.[3]

H319 Causes serious eye irritation.[3]

H335 May cause respiratory irritation.[3]

HA10 Very toxic to aquatic life with long lasting effects.

[2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed.[4] The following table outlines the recommended PPE for
handling Biricodar Dicitrate.
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Task

Recommended PPE

Handling Powder (weighing, preparing

solutions)

Double chemotherapy gloves, disposable gown,
face shield, and N95 respirator within a

biological safety cabinet or ventilated enclosure.

[4]

Handling Solutions

Chemotherapy gloves, disposable gown, and
eye/face protection (safety glasses with side
shields or face shield).[4][5]

Administering to Animals

Double chemotherapy gloves, disposable gown,
and face shield.[4]

Cleaning Spills

Double chemotherapy gloves, disposable gown,
eye/face protection, and appropriate respiratory
protection based on the spill size and potential

for aerosolization.

Waste Disposal

Double chemotherapy gloves and a disposable

gown.

PPE Specifications:

¢ Gloves: Use powder-free nitrile gloves tested for use with chemotherapy drugs (ASTM

D6978).[6] When double-gloving, one pair should be worn under the gown cuff and the

second pair over the cuff.[5][6]

o Gowns: Wear disposable, long-sleeved gowns made of a low-lint material with a solid front
and back closure.[5][7] Cuffs should be tight-fitting.

o Eye and Face Protection: Use safety glasses with side shields, goggles, or a face shield to

protect against splashes.[7][8]

» Respiratory Protection: For handling powders or when there is a risk of aerosolization, a

NIOSH-approved respirator (e.g., N95) is necessary.[5]

PPE Donning and Doffing Workflow
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Doffing PPE

‘ Remove Outer Gloves H Remove Gown }——{ Perform Hand Hygiene }—»‘ Remove Face Shield/Goggles }—»‘ Remove N95 Respirator (if worn) }——{ Remove Inner Gloves }——{ Perform Hand Hygiene
Perform Hand Hygiene H Don Gown }—» Don N95 Respirator (if needed) }—» Don Face Shield/Goggles H Don First Pair of Gloves (under cuff) }—»

Don Second Pair of Gloves (over cuff)

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.

Handling and Storage

Safe Handling Precautions:

Work in a designated area, such as a chemical fume hood or biological safety cabinet, to
avoid dust and aerosol formation.[2]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the work area.[2][3]

Avoid contact with skin, eyes, and inhalation of dust or aerosols.[2]

Storage Conditions:

Form Storage Temperature Conditions

Keep container tightly sealed

Powder -20°C in a cool, well-ventilated area.
(2]
Protect from direct sunlight and
In Solvent -80°C

sources of ignition.[2]
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Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents.[2]

Emergency Procedures

First Aid Measures:

Exposure Route Procedure

If swallowed, call a POISON CENTER or doctor

Ingestion ) ) )
immediately. Rinse mouth.[2][3]
) Move the person to fresh air. If not breathing,
Inhalation ] o o o
give artificial respiration. Consult a physician.[3]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. If irritation occurs,

get medical advice.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice.[3]

Spill Response Workflow
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Evacuate and Secure Area

'

Don Appropriate PPE

'

Contain the Spill

'

Absorb Liquid / Cover Powder with Damp Cloth

'

Clean the Area with Appropriate Deactivating Agent

'

Rinse Area with Water

'

Dispose of all materials as hazardous waste

'

Doff PPE and Perform Hand Hygiene

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a Biricodar Dicitrate spill.

Disposal Plan

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1667305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e Dispose of contents and container to an approved waste disposal plant.[2][3]
» Avoid release to the environment.[2] Collect any spillage.[2]

» All disposable PPE (gloves, gowns, etc.) should be considered contaminated and disposed
of as hazardous waste.

Disposal Decision Tree:

Biricodar Dicitrate Waste Generated

Is the waste contaminated?

Place in a sealed, labeled hazardous waste container Consult institutional guidelines for non-hazardous chemical waste

\ 4

Arrange for pickup by certified hazardous waste management company|

Click to download full resolution via product page

Caption: Decision-making process for the disposal of Biricodar Dicitrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Biricodar Dicitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667305#personal-protective-equipment-for-

handling-biricodar-dicitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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